Cas no 2758001-32-8 (5-Bromo-2,3-difluoropyridine-4-carboxylic acid)

• Product Name: 5-Bromo-2,3-difluoropyridine-4-carboxylic acid
• CAS No: 2758001-32-8
• MF: C₆H₂BrF₂NO₂
• MW: 237.986387729645
• CID: 5464907
• Update Time: 2025-05-19

5-Bromo-2,3-difluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-difluoropyridine-4-carboxylic acid
• Z5272310037
• 5-Bromo-2,3-difluoropyridine-4-carboxylic acid

• Inchi： 1S/C6H2BrF2NO2/c7-2-1-10-5(9)4(8)3(2)6(11)12/h1H,(H,11,12)
• InChI Key： KLDVLUSYVMOQEY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(=O)O)F)F

Computed Properties

• Exact Mass: 236.92370 g/mol
• Monoisotopic Mass: 236.92370 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2
• Molecular Weight: 237.99

Additional information on 5-Bromo-2,3-difluoropyridine-4-carboxylic acid

Recent Advances in the Application of 5-Bromo-2,3-difluoropyridine-4-carboxylic acid (CAS: 2758001-32-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2,3-difluoropyridine-4-carboxylic acid (CAS: 2758001-32-8) has recently emerged as a key building block in pharmaceutical and agrochemical research. This heteroaromatic carboxylic acid derivative has attracted significant attention due to its unique electronic properties conferred by the strategic placement of bromo and fluoro substituents on the pyridine ring. Recent studies have demonstrated its versatility as a precursor for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized 5-Bromo-2,3-difluoropyridine-4-carboxylic acid as a core scaffold, demonstrating that the bromo substituent at the 5-position allows for efficient palladium-catalyzed cross-coupling reactions, while the carboxylic acid moiety enables straightforward amide bond formation with various amine partners. The resulting compounds showed promising activity against resistant forms of B-cell malignancies.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of new fluoroquinolone analogs incorporating this pyridine derivative. The presence of fluorine atoms at the 2- and 3-positions was found to significantly enhance membrane permeability and target binding affinity against DNA gyrase in Gram-positive pathogens. The study reported a 4-fold increase in potency against methicillin-resistant Staphylococcus aureus (MRSA) compared to earlier generation compounds.

From a synthetic chemistry perspective, advances in the large-scale production of 5-Bromo-2,3-difluoropyridine-4-carboxylic acid have been achieved through improved halogen-exchange methodologies. A 2023 patent (WO2023184567) describes an efficient two-step synthesis from commercially available 2,3-difluoropyridine precursors, achieving >85% overall yield with excellent purity (>99.5%). This development has made the compound more accessible for medicinal chemistry programs and enabled its broader evaluation in drug discovery.

The compound's potential in PET radiopharmaceutical development has also been explored. Researchers at Massachusetts General Hospital (2024) have successfully radiolabeled derivatives of 5-Bromo-2,3-difluoropyridine-4-carboxylic acid with fluorine-18, creating novel probes for imaging neuroinflammation. The difluoro substitution pattern was crucial for maintaining blood-brain barrier penetration while providing optimal metabolic stability for in vivo applications.

Looking forward, the unique properties of 5-Bromo-2,3-difluoropyridine-4-carboxylic acid position it as a valuable scaffold for addressing current challenges in drug discovery, particularly in the development of targeted therapies and overcoming antimicrobial resistance. Its combination of synthetic versatility and favorable physicochemical properties suggests it will continue to play an important role in medicinal chemistry innovation in the coming years.